Cas no 1154385-60-0 (Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate)

• Product Name: Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate
• CAS No: 1154385-60-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD12131890
• CID: 4681640
• Update Time: 2025-08-05

Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(pyridin-4-yl)methyl]amino}butanoate
• Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate

• MDL： MFCD12131890
• Inchi： 1S/C11H16N2O2/c1-9(7-11(14)15-2)13-8-10-3-5-12-6-4-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： IAKGAFZZFXFHFG-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)NCC1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Topological Polar Surface Area: 51.2

Additional information on Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate

Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate: A Novel Compound with Promising Therapeutic Potential

Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate, with the chemical formula C₁₂H₁₅N₂O₂ and CAS number 1154385-60-0, represents a unique class of organic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical research. This compound is characterized by its molecular structure, which combines a pyridine ring with a butanoate ester group, creating a versatile scaffold for further functionalization. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative disorders.

The synthesis of Methyl 3-[(pyridin-4-ylmethyl)amino]butanoate involves a multi-step process that includes the formation of a pyridine-4-ylmethyl moiety through a nucleophilic substitution reaction. This step is critical for the final compound's biological activity, as the pyridine ring plays a key role in modulating interactions with biological targets. Researchers have reported that the introduction of the amino group at the butanoate ester moiety significantly enhances the compound's solubility and bioavailability, making it a promising candidate for drug development.

Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic properties of Methyl 3-[(pyridin-4-ylmethyl)am.